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Compound of Interest
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Sodium 3-methyl-2-oxobutanoate-

13C2,d4

Cat. No.: B15089014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isotopically labeled α-ketoisovalerate (also known as 2-ketoisovalerate or 3-methyl-2-

oxobutanoic acid) is a critical precursor for the synthesis of ¹³C and deuterium-labeled essential

amino acids—valine, leucine, and isoleucine. These labeled amino acids are indispensable

tools in modern biomedical research, particularly in the field of structural biology for Nuclear

Magnetic Resonance (NMR) studies of proteins and in metabolic research to trace the fate of

metabolites in biological systems. This technical guide provides a comprehensive overview of

the synthesis of ¹³C and deuterium-labeled α-ketoisovalerate, covering both chemical and

biosynthetic methodologies.

Commercially Available Labeled α-Ketoisovalerate
Isotopomers
A variety of ¹³C and deuterium-labeled α-ketoisovalerate sodium salt isotopomers are

commercially available, offering researchers a range of options for their specific experimental

needs. The following table summarizes some of the available compounds with their typical

isotopic enrichment.
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Compound Name Labeling Pattern
Isotopic
Enrichment (%)

Vendor Catalog
Number (Example)

α-Ketoisovaleric acid,

sodium salt
dimethyl-¹³C₂ 99% ¹³C CLM-6821

α-Ketoisovaleric acid,

sodium salt
dimethyl-¹³C₂, 3-D 99% ¹³C, 98% D CDLM-10647

α-Ketoisovaleric acid,

sodium salt

3-methyl-¹³C, 3,4,4,4-

D₄
99% ¹³C, 98% D CDLM-7317

α-Ketoisovaleric acid,

sodium salt
¹³C₅ 98% ¹³C

α-Ketoisovaleric acid,

sodium salt
D₇ 98% D

2-Keto-3-(methyl-d₃)-

butyric acid-1,2,3,4-

¹³C₄ sodium salt

¹³C₄, D₃ 99% ¹³C, 98% D

Experimental Protocols
Detailed, step-by-step protocols for the synthesis of various labeled α-ketoisovalerate

isotopomers are often proprietary or not extensively published in peer-reviewed literature.

However, based on available information, this section outlines the general methodologies for

both chemical and biosynthetic synthesis.

Chemical Synthesis
Chemical synthesis offers the advantage of precise control over the position of isotopic labels.

The synthesis of complex isotopomers often involves multi-step reactions starting from simple

labeled precursors.

General Workflow for Chemical Synthesis:
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Labeled Precursor
(e.g., ¹³CH₃I, CD₃I)

Introduction of Label
(e.g., Grignard reaction, alkylation)

Intermediate Modification
(e.g., oxidation, hydrolysis) Formation of α-Keto Acid Moiety Purification

(e.g., Chromatography, Crystallization)
Characterization

(NMR, MS) Labeled α-Ketoisovalerate

Pyruvate (from ¹³C-Glucose) α-Acetolactate

Acetohydroxyacid
synthase (AHAS) α,β-Dihydroxyisovalerate

Acetohydroxyacid
isomeroreductase (AHAIR) α-Ketoisovalerate

Dihydroxyacid
dehydratase (DHAD)
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Ketoisovalerate: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15089014#synthesis-of-13c-and-deuterium-
labeled-ketoisovalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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